Cas no 174953-30-1 ((4S)-Methyl-1,3,2dioxathiolane 2,2-dioxide)

• Product Name: (4S)-Methyl-1,3,2dioxathiolane 2,2-dioxide
• CAS No: 174953-30-1
• MF: C₃H₆O₄S
• MW: 138.142340183258
• MDL: MFCD26131320
• CID: 3814626
• PubChem ID: 10942500
• Update Time: 2025-11-01

(4S)-Methyl-1,3,2dioxathiolane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiolane, 4-methyl-, 2,2-dioxide, (4S)-
• (4S)-Methyl-[1,3,2]dioxathiolane 2,2-dioxide
• (4S)-4-Methyl-1,3,2-dioxathiolane-2,2-dioxide
• 1,3,2-Dioxathiolane, 4-methyl-, 2,2- dioxide, (4S)-
• (S)-4-methyl-1,3,2-dioxathiolane 2,2-dioxide
• (4S)-4-methyl-1,3,2
• 174953-30-1
• (4s)-4-methyl-1,3,2$l^{6}-dioxathiolane-2,2-dione
• (4S)-4-methyl-1,3,2>>?-dioxathiolane-2,2-dione
• SCHEMBL13303955
• AS-76577
• E?-dioxathiolane-2,2-dione
• (4S)-Methyl-[1,3,2]dioxathiolane2,2-dioxide
• ZGA95330
• AC-30495
• Y11245
• (4S)-4-methyl-1,3,2-dioxathiolane 2,2-dioxide
• CS-0155182
• (S)-4-Methyl-[1,3,2]dioxathiolane 2,2-dioxide
• MFCD26131320
• EN300-92989
• (4S)-4-methyl-1,3,2lambda6-dioxathiolane-2,2-dione
• dioxide, (4S)-
• 1,3,2-Dioxathiolane, 4-methyl-, 2,2-
• (4S)-Methyl-1,3,2dioxathiolane 2,2-dioxide

• MDL： MFCD26131320
• Inchi： 1S/C3H6O4S/c1-3-2-6-8(4,5)7-3/h3H,2H2,1H3/t3-/m0/s1
• InChI Key： OQXNUCOGMMHHNA-VKHMYHEASA-N
• SMILES： S1(=O)(=O)OC[C@H](C)O1

Computed Properties

• Exact Mass: 137.99867984g/mol
• Monoisotopic Mass: 137.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 221.8±7.0 °C at 760 mmHg
• Flash Point: Not available

(4S)-Methyl-1,3,2dioxathiolane 2,2-dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid diesters

Additional information on (4S)-Methyl-1,3,2dioxathiolane 2,2-dioxide

Recent Advances in the Study of (4S)-Methyl-1,3,2-dioxathiolane 2,2-dioxide (CAS: 174953-30-1): A Comprehensive Research Brief

The compound (4S)-Methyl-1,3,2-dioxathiolane 2,2-dioxide (CAS: 174953-30-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral sulfone derivative has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a key intermediate in the development of novel therapeutics. Recent studies have focused on its unique chemical properties, stereoselective synthesis, and biological activities, making it a compound of high interest for researchers in medicinal chemistry and drug discovery.

One of the most notable advancements in the study of (4S)-Methyl-1,3,2-dioxathiolane 2,2-dioxide is its role as a chiral building block in asymmetric synthesis. Researchers have developed efficient catalytic methods to produce this compound with high enantiomeric purity, which is critical for its application in the synthesis of biologically active molecules. The compound's ability to act as a sulfonylating agent has also been explored, with studies demonstrating its utility in the formation of sulfonamides and sulfonate esters, which are prevalent in many pharmaceutical agents.

In addition to its synthetic applications, (4S)-Methyl-1,3,2-dioxathiolane 2,2-dioxide has been investigated for its potential biological activities. Recent in vitro studies have shown that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Furthermore, its stability and bioavailability have been evaluated in preclinical models, providing valuable insights into its pharmacokinetic properties.

The mechanistic studies of (4S)-Methyl-1,3,2-dioxathiolane 2,2-dioxide have also revealed its interactions with various biological targets. For instance, molecular docking simulations have identified potential binding sites on proteins associated with neurodegenerative diseases, opening new avenues for its use in central nervous system (CNS) drug development. These findings are supported by experimental data, which highlight the compound's ability to modulate protein function in a stereospecific manner.

Despite these promising developments, challenges remain in the large-scale production and application of (4S)-Methyl-1,3,2-dioxathiolane 2,2-dioxide. Issues such as cost-effective synthesis, scalability, and toxicity profiling need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research is focused on optimizing synthetic routes and conducting comprehensive safety evaluations to ensure its suitability for clinical use.

In conclusion, (4S)-Methyl-1,3,2-dioxathiolane 2,2-dioxide (CAS: 174953-30-1) represents a versatile and valuable compound in chemical biology and drug discovery. Its unique chemical properties, coupled with its emerging biological activities, make it a focal point of current research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in the development of novel therapeutics. This research brief underscores the importance of continued investigation into this compound and its potential to contribute to advancements in the pharmaceutical sciences.